Cas no 21739-92-4 (5-bromo-2-chloro-benzoic acid)

• Product Name: 5-bromo-2-chloro-benzoic acid
• CAS No: 21739-92-4
• MF: C₇H₄BrClO₂
• MW: 235.462460517883
• MDL: MFCD00002415
• CID: 51864
• PubChem ID: 33127
• Update Time: 2025-10-21

5-bromo-2-chloro-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chlorobenzoic acid
• 2-CHLORO-5-BROMOBENZOIC ACID
• 2-CHLORO-4-CYANOPYRIDINE
• Benzoic acid, 5-bromo-2-chloro-
• 5-Brom-2-chlor-benzoesaeure
• Benzoic acid,5-bromo-2-chloro
• P-fluorobenzoic acid
• 5-bromo-2-chloro-benzoic acid
• 5-bromo-2-chorobenzoic acid
• NS00026955
• AC-3906
• SY001457
• DTXSID40176132
• 5-Bromo-2-Chloro benzoic acid
• Z104478416
• CS-W012888
• InChI=1/C7H4BrClO2/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H,(H,10,11
• AKOS000119557
• 5-Bromo-2-chlorobenzoic acid, 98%
• AM62242
• BCP07097
• MFCD00002415
• SCHEMBL18214
• AB01331421-02
• EINECS 244-558-5
• PS-7656
• F2191-0036
• 5-Bromo-2-chlorobenzoicacid
• A4667
• B1344
• FT-0620078
• 21739-92-4
• EN300-20497
• NCGC00338868-01
• W-107525
• DB-023823
• MFK3MYA2FZ

• MDL： MFCD00002415
• Inchi： 1S/C7H4BrClO2/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H,(H,10,11)
• InChI Key： FGERXQWKKIVFQG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)O)=C1)Cl
• BRN： 2691432

Computed Properties

• Exact Mass: 233.90800
• Monoisotopic Mass: 233.908
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u767d\u8272\u7ed3\u6676\u7c89\u672b","dst":"White crystalline powder"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.7312 (rough estimate)
• Melting Point: 157.0 to 160.0 deg-C
• Boiling Point: 324.5°C at 760 mmHg
• Flash Point: 150.1℃
• Refractive Index: 1.5590 (estimate)
• Solubility: 2.63g/l
• Water Partition Coefficient: Soluble in water 2.63 g/L @20°C.
• PSA: 37.30000
• LogP: 2.80070

5-bromo-2-chloro-benzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters